Cas no 1211536-52-5 (2-Chloro-3-(difluoromethyl)pyridine-4-carboxaldehyde)

• Product Name: 2-Chloro-3-(difluoromethyl)pyridine-4-carboxaldehyde
• CAS No: 1211536-52-5
• MF: C₇H₄ClF₂NO
• MW: 191.562567710876
• CID: 4926460
• Update Time: 2025-05-21

2-Chloro-3-(difluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(difluoromethyl)pyridine-4-carboxaldehyde

• Inchi： 1S/C7H4ClF2NO/c8-6-5(7(9)10)4(3-12)1-2-11-6/h1-3,7H
• InChI Key： ZUTWBIZRIMEWSA-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=C(C=O)C=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.9
• Topological Polar Surface Area: 30

Additional information on 2-Chloro-3-(difluoromethyl)pyridine-4-carboxaldehyde

2-Chloro-3-(difluoromethyl)pyridine-4-carboxaldehyde: A Comprehensive Overview

The compound 2-Chloro-3-(difluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1211536-52-5) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and versatility in synthetic chemistry. The presence of a chlorine atom at position 2, a difluoromethyl group at position 3, and a carboxaldehyde group at position 4 introduces a complex interplay of electronic effects, making this molecule a fascinating subject for both academic and industrial research.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The difluoromethyl group in this compound contributes to its unique electronic characteristics, enhancing its ability to interact with biological targets. Moreover, the carboxaldehyde functional group provides a versatile platform for further chemical modifications, enabling the synthesis of derivatives with tailored properties.

One of the most intriguing aspects of 2-Chloro-3-(difluoromethyl)pyridine-4-carboxaldehyde is its role in the synthesis of advanced materials. Researchers have explored its use as a building block for constructing heterocyclic frameworks, which are essential components in modern materials science. The compound's ability to undergo various coupling reactions has made it a valuable precursor in the synthesis of complex organic molecules with applications in electronics and optoelectronics.

In terms of environmental impact, the stability and biodegradability of 2-Chloro-3-(difluoromethyl)pyridine-4-carboxaldehyde have been subjects of recent investigations. Studies suggest that the compound exhibits moderate persistence in aqueous environments, raising questions about its long-term ecological effects. However, its application in controlled industrial settings minimizes potential risks, ensuring its safe use in chemical processes.

From a synthetic perspective, the preparation of 2-Chloro-3-(difluoromethyl)pyridine-4-carboxaldehyde involves a multi-step process that combines principles from organic synthesis and catalysis. The introduction of the difluoromethyl group is typically achieved through nucleophilic substitution or alkylation reactions, while the carboxaldehyde group is installed via oxidation or aldehyde protection strategies. These methods have been optimized to ensure high yields and purity, making the compound accessible for large-scale production.

The application of pyridine derivatives in agrochemicals has also seen significant advancements. For instance, 2-Chloro-3-(difluoromethyl)pyridine-4-carboxaldehyde has been explored as a potential precursor for herbicides and insecticides. Its ability to inhibit key enzymatic pathways in pests makes it a promising candidate for sustainable agricultural practices.

In conclusion, 2-Chloro-3-(difluoromethyl)pyridine-4-carboxaldehyde stands out as a versatile and multifaceted compound with wide-ranging applications across various industries. Its unique structure, combined with cutting-edge research findings, positions it as a critical component in modern chemical innovation. As researchers continue to unlock its full potential, this compound is poised to play an even more prominent role in shaping future advancements in science and technology.